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Compound of Interest

Compound Name: Flufenamic Acid-d4

Cat. No.: B7826239

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
document provides essential, immediate safety and logistical information for the handling and
disposal of Flufenamic Acid-d4, a deuterated internal standard for flufenamic acid, a non-
steroidal anti-inflammatory drug (NSAID).

Hazard Identification and Safety Precautions

Flufenamic Acid-d4 is classified as a hazardous substance. It is toxic if swallowed, causes
skin and serious eye irritation, and may cause respiratory irritation.[1][2] It is also toxic to
aguatic life with long-lasting effects.[1]

Precautionary Statements:

e Wash hands and any exposed skin thoroughly after handling.[3]

» Do not eat, drink, or smoke when using this product.[3]

o Wear protective gloves, protective clothing, eye protection, and face protection.[2][3][4]
e Avoid breathing dust.[4]

e Use only outdoors or in a well-ventilated area.[3][4]

» Store in a locked up and well-ventilated place.[3][4]
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e Dispose of contents/container to an approved waste disposal plant.[3]

Hazard Statement GHS Classification

H301: Toxic if swallowed Acute Toxicity, Oral (Category 3)
H315: Causes skin irritation Skin Irritation (Category 2)
H319: Causes serious eye irritation Eye Irritation (Category 2A)

] o Specific Target Organ Toxicity — Single
H335: May cause respiratory irritation
Exposure (Category 3)

H411: Toxic to aquatic life with long lasting Hazardous to the Aquatic Environment, Chronic

effects (Category 2)

Data sourced from Safety Data Sheets.[1]

Operational Plan: Handling Flufenamic Acid-d4

A systematic approach to handling Flufenamic Acid-d4 is crucial to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls

o Ventilation: Always handle Flufenamic Acid-d4 in a well-ventilated area.[5] For procedures
that may generate dust, such as weighing or transferring solid material, use a chemical fume
hood or a ventilated balance enclosure.

Personal Protective Equipment (PPE) Selection and Use

The following PPE is mandatory when handling Flufenamic Acid-d4:

e Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against splashes and airborne particles.[2][3] Standard safety glasses are not sufficient.

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[6] Always
inspect gloves for integrity before use and practice proper glove removal techniques to
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avoid skin contact.[2]
o Lab Coat: A lab coat should be worn to protect street clothing and skin from contamination.

Respiratory Protection: If engineering controls are insufficient to control airborne dust, or as a
primary means of protection, a NIOSH-approved respirator is necessary.[2] A full-face
particle respirator type N100 (US) or type P3 (EN 143) is recommended.[2]

Experimental Workflow

Preparation: Before handling the compound, ensure all necessary PPE is readily available
and in good condition. The designated handling area (e.g., fume hood) should be clean and
uncluttered.

Weighing and Transfer:

o Perform these operations in a ventilated enclosure to minimize dust inhalation.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

o Close the container tightly after use.[4]

Solution Preparation:

o When dissolving the compound, add the solvent to the solid slowly to avoid splashing.
o Flufenamic Acid-d4 is soluble in DMF, DMSO, and Methanol.[7]

Post-Handling:

o Thoroughly wash hands and any potentially exposed skin with soap and water.[2]

o Clean the work area and any equipment used.

o Dispose of contaminated materials according to the disposal plan.

Disposal Plan
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Flufenamic Acid-d4 and any materials contaminated with it must be treated as hazardous
waste.

o Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing paper, paper towels) in a
dedicated, clearly labeled hazardous waste container.

o Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.

o Disposal Procedure:
o Do not dispose of Flufenamic Acid-d4 down the drain or in regular trash.[8]

o All waste must be disposed of through an approved hazardous waste management
company.[9] Follow all local, state, and federal regulations for hazardous waste disposal.

[3]

o The UN number for transport is UN2811, classified as "TOXIC SOLID, ORGANIC, N.O.S.
(Flufenamic Acid)".[8][10]

Emergency Procedures

o Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[2][3] Seek immediate medical attention.[3]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove
contaminated clothing. If skin irritation occurs, seek medical advice.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3]

 Ingestion: If swallowed, immediately call a poison center or doctor.[2][3] Rinse mouth with
water.[2] Do not induce vomiting.

Visual Guidance: PPE Selection Workflow
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The following diagram outlines the decision-making process for selecting the appropriate
Personal Protective Equipment when handling Flufenamic Acid-d4.

Mandatory PPE
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717937210000007504084876823870095/F4483_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC165920500&productDescription=FLUFENAMIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/flufenamic-acid.pdf
https://fsadev.hadron.eu.com/en_US/download/msds/24379
https://www.caymanchem.com/product/33272/flufenamic-acid-d4
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MjU3ODg5fGFwcGxpY2F0aW9uL3BkZnxhRGhsTDJnMll5OHhNRGszT0RRM01qTTVORGM0TWd8NWIwYWMwMjY0YmRhMDU1OTlhZjVkMzdjNDlmYzgyMzllOTAzMjYwNTA2ZDEyNmQxMDU3ODZkMGVmYmFhNmI0OA
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MTU4ODExfGFwcGxpY2F0aW9uL3BkZnxhR1UxTDJneE1DOHhNRGszT0RVME9UVTJNelF5TWd8NzRjNDY1ZjA3NDBlMTVjMTA4ODA5NzE0NTQxMzkwNmNkNzM0MmQxZDZiNDkyZTNkMjE0NTAyZmNhMmJmZjEwNA
https://www.benchchem.com/product/b7826239#personal-protective-equipment-for-handling-flufenamic-acid-d4
https://www.benchchem.com/product/b7826239#personal-protective-equipment-for-handling-flufenamic-acid-d4
https://www.benchchem.com/product/b7826239#personal-protective-equipment-for-handling-flufenamic-acid-d4
https://www.benchchem.com/product/b7826239#personal-protective-equipment-for-handling-flufenamic-acid-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7826239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

